Cas no 155239-00-2 ((1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol)

(1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol structure
155239-00-2 structure
Product Name:(1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol
CAS No:155239-00-2
MF:C6H11NO3
MW:145.156441926956
CID:106912
Update Time:2023-08-02

(1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexene-1,2,3-triol,6-amino-, (1R,2S,3R,6S)-rel-
    • 4-Cyclohexene-1,2,3-triol,6-amino-,(1R,2S,3R,6S)-rel-(9CI)
    • 6alpha-Amino-4-cyclohexene-1beta,2beta,3alpha-triol
    • rel (1S,2R,3S,6R)-6-aminocyclohex-4-ene-1,2,3-triol
    • (1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol
    • Inchi: 1S/C6H11NO3/c7-3-1-2-4(8)6(10)5(3)9/h1-6,8-10H,7H2/t3-,4+,5+,6-/m0/s1
    • InChI Key: RAJLHDDMNNFKNT-KCDKBNATSA-N
    • SMILES: O[C@@H]1[C@H](C=C[C@H]([C@@H]1O)O)N

Computed Properties

  • Exact Mass: 145.074
  • Monoisotopic Mass: 145.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7

(1R,2S,3R,6S)-6-Aminocyclohex-4-ene-1,2,3-triol Related Literature

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